Cas no 2549017-41-4 (2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine)

2-Methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine is a structurally complex heterocyclic compound featuring a pyrimidine core substituted with a pyrazole moiety and a piperazine-linked trifluoromethylpyridine group. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyrimidine and pyrazole functionalities offer sites for further derivatization. Its well-defined synthetic route allows for precise modifications, making it a versatile intermediate for drug discovery. The compound’s physicochemical properties, including moderate solubility and stability, support its suitability for research applications in pharmaceutical development.
2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine structure
2549017-41-4 structure
Product Name:2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
CAS No:2549017-41-4
MF:C18H18F3N7
MW:389.37763261795
CID:5313434
PubChem ID:154830094
Update Time:2025-10-20

2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-(1H-pyrazol-1-yl)-6-[4-[5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]pyrimidine
    • F6619-6742
    • 2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
    • 2549017-41-4
    • AKOS040710203
    • Inchi: 1S/C18H18F3N7/c1-13-24-16(11-17(25-13)28-6-2-5-23-28)27-9-7-26(8-10-27)15-4-3-14(12-22-15)18(19,20)21/h2-6,11-12H,7-10H2,1H3
    • InChI Key: SGUAYXWQNSMGIO-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C=C1)N1CCN(C2C=C(N3C=CC=N3)N=C(C)N=2)CC1)(F)F

Computed Properties

  • Exact Mass: 389.15757809g/mol
  • Monoisotopic Mass: 389.15757809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 63Ų

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 559.8±50.0 °C(Predicted)
  • pka: 5.99±0.29(Predicted)

2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6619-6742-2μmol
2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
2549017-41-4
2μmol
$85.5 2023-09-07
Life Chemicals
F6619-6742-5μmol
2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
2549017-41-4
5μmol
$94.5 2023-09-07
Life Chemicals
F6619-6742-10μmol
2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
2549017-41-4
10μmol
$103.5 2023-09-07
Life Chemicals
F6619-6742-20μmol
2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
2549017-41-4
20μmol
$118.5 2023-09-07
Life Chemicals
F6619-6742-1mg
2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
2549017-41-4
1mg
$81.0 2023-09-07
Life Chemicals
F6619-6742-2mg
2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
2549017-41-4
2mg
$88.5 2023-09-07
Life Chemicals
F6619-6742-3mg
2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
2549017-41-4
3mg
$94.5 2023-09-07
Life Chemicals
F6619-6742-4mg
2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
2549017-41-4
4mg
$99.0 2023-09-07
Life Chemicals
F6619-6742-5mg
2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
2549017-41-4
5mg
$103.5 2023-09-07
Life Chemicals
F6619-6742-10mg
2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
2549017-41-4
10mg
$118.5 2023-09-07

Additional information on 2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine

Research Brief on 2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine (CAS: 2549017-41-4)

The compound 2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine (CAS: 2549017-41-4) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and pyrazole core, has garnered significant attention due to its potential therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific kinase targets. Preliminary data suggest that it exhibits potent inhibitory activity against certain tyrosine kinases, which are often implicated in cancer progression. The trifluoromethyl pyridine moiety is believed to enhance binding affinity and selectivity, making it a valuable scaffold for further drug development. Researchers have employed molecular docking studies and X-ray crystallography to map the binding interactions, providing insights into its structure-activity relationship (SAR).

In addition to its kinase inhibition properties, recent in vitro and in vivo studies have explored the compound's anti-inflammatory potential. Findings indicate that it modulates key signaling pathways involved in cytokine production, suggesting applicability in autoimmune disorders. Pharmacokinetic profiling has revealed favorable oral bioavailability and metabolic stability, which are critical for advancing the compound to clinical trials. However, challenges such as off-target effects and toxicity profiles remain to be addressed in subsequent studies.

The synthesis of 2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine has also been optimized to improve yield and purity. Recent publications highlight novel synthetic routes that reduce the number of steps and utilize more sustainable reagents. These advancements are expected to facilitate large-scale production and further pharmacological evaluation.

In conclusion, the compound 2549017-41-4 represents a versatile and promising molecule in the realm of drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent positions it as a potential multi-target therapeutic. Future research should focus on translational studies to validate its efficacy and safety in human subjects, as well as explore its potential in combination therapies.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.